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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102

Essential Safety Guide for Handling 1,6-Heptanediol

Disclaimer: Specific safety and toxicological data for 1,6-Heptanediol (CAS No. 13175-27-4) is
not readily available. The following guidance is based on the safety data for its close structural
isomer, 1,7-Heptanediol (CAS No. 629-30-1), and general best practices for handling diols in a
laboratory setting. It is imperative to handle this chemical with caution and consult with your
institution's environmental health and safety department for specific protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals. The procedural guidance herein is designed to
answer key operational questions and ensure a safe laboratory environment.

Quantitative Data Summary

The following data is for the surrogate compound 1,7-Heptanediol and should be used as an
estimation for 1,6-Heptanediol.
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Property Value

Molecular Formula C7H1602

Molecular Weight 132.2 g/mol

Appearance Clear, colorless liquid

Melting Point 17-19°C/62.6 - 66.2 °F[1][2]
Boiling Point 259 °C [/ 498.2 °F at 760 mmHg[1][2]
Flash Point >110°C /> 230 °F[1]

Specific Gravity 0.951 g/cm3[1][2]

Vapor Density > 1.0 (Air = 1)[1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

Appropriate PPE is the primary barrier against chemical exposure. The following equipment is
mandatory when handling 1,6-Heptanediol.

e Hand Protection: Wear chemical-resistant gloves such as nitrile rubber.[3] Gloves must be
inspected for integrity before each use.[3] Contaminated gloves should be disposed of in
accordance with laboratory best practices.[3]

e Eye and Face Protection: Use chemical safety goggles that meet approved government
standards (e.g., NIOSH in the US or EN 166 in the EU).[3][4] A face shield should be worn
over safety glasses if there is a significant risk of splashing.

» Body Protection: A standard laboratory coat is required.[4] For procedures with a higher
splash potential, a chemical-resistant apron should be worn over the lab coat. Ensure
clothing fully covers the skin.

» Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[1][3] If aerosols or mists are generated, work should be
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conducted in a chemical fume hood. If a fume hood is not available or exposure limits may
be exceeded, a NIOSH-approved respirator with organic vapor cartridges is necessary.[5]

o Foot Protection: Closed-toe shoes that cover the entire foot are mandatory in the laboratory.
Do not wear sandals or perforated shoes.[6]

Experimental Protocols: Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining chemical integrity
and laboratory safety.

Handling:

e Engineering Controls: Always handle 1,6-Heptanediol in a well-ventilated area. A certified
chemical fume hood is the preferred environment for all transfer and handling procedures.[7]

e Avoidance of Exposure: Avoid all personal contact, including inhalation of vapors or mists
and contact with skin and eyes.[3] Do not smell or taste chemicals.[6]

o Safe Transfer: When pouring or transferring the chemical, use a secondary container or tray
to contain potential spills.[8] Open containers slowly and away from your face.[8]

e Hygiene: Do not eat, drink, smoke, or apply cosmetics in the work area.[6] Always wash
hands thoroughly with soap and water after handling the chemical.[6][9]

Storage:

o Container: Store in the original, tightly sealed container.[3][5] Containers that have been
opened must be carefully resealed and kept upright to prevent leakage.[3]

» Conditions: Store in a cool, dry, and well-ventilated area.[3][5] The recommended storage
temperature is between 15-25 °C.[5]

o Incompatibilities: Keep away from strong oxidizing agents, acid anhydrides, and acid
chlorides.[1][5] Store away from food, drink, and animal feedingstuffs.[5][9]

Disposal Plan
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Chemical waste must be managed to ensure environmental safety and regulatory compliance.

Waste Classification: Users must classify chemical waste in accordance with local, regional,
and national hazardous waste regulations.

Collection: Collect surplus and non-recyclable solutions in designated, labeled waste
containers. Do not dispose of 1,6-Heptanediol down the drain or in general trash.[3][7]

Procedure: Offer surplus and non-recyclable solutions to a licensed disposal company for
proper disposal. Keep waste chemicals in suitable, closed containers.[3]

First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][4] Remove contact lenses if
present and easy to do.[9] Seek medical attention.

Skin Contact: Remove all contaminated clothing. Immediately wash the affected skin area
with plenty of soap and water.[1][3] If irritation persists after washing, seek medical attention.

Inhalation: Move the exposed person to fresh air immediately.[1][3] If the person is not
breathing, give artificial respiration. If breathing is difficult, administer oxygen. Seek medical
attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
[3][9] Never give anything by mouth to an unconscious person.[3][9] Seek immediate medical
attention and show the Safety Data Sheet to the attending physician.[10]

Emergency Workflow: Chemical Spill Response

The following diagram outlines the logical steps for responding to a chemical spill in the

laboratory.
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Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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